Cas no 17376-04-4 (Benzene, (2-iodoethyl)-)

Benzene, (2-iodoethyl)-, is an organoiodine compound featuring a benzene ring substituted with a 2-iodoethyl group. This structure makes it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions and nucleophilic substitutions, where the iodoethyl moiety serves as a reactive handle for further functionalization. Its stability under standard conditions allows for convenient handling and storage, while its reactivity enables precise modifications in complex molecular architectures. The compound is often employed in pharmaceutical and agrochemical research for constructing carbon-carbon and carbon-heteroatom bonds. Its well-defined chemical properties ensure reproducibility in synthetic applications, making it a reliable choice for advanced chemical synthesis.
Benzene, (2-iodoethyl)- structure
Benzene, (2-iodoethyl)- structure
Product Name:Benzene, (2-iodoethyl)-
CAS No:17376-04-4
MF:C8H9I
MW:232.061534643173
MDL:MFCD00039408
CID:198296
PubChem ID:24863745
Update Time:2025-05-21

Benzene, (2-iodoethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, (2-iodoethyl)-
    • (2-IODOETHYL)BENZENE
    • (2-Iodoethyl)benzene (stabilized with Copper chip)
    • 2-iodoethylbenzene
    • 2-Phenylethyl Iodide
    • Phenethyl Iodide
    • Phenethyl Iodide (stabilized with Copper chip)
    • 2-Phenylethyl Iodide (stabilized with Copper chip)
    • (2-iodoethyl)-benzene
    • 1-Iodo-2-phenylethane
    • 2-Phenyl-1-iodoethane
    • beta-Phenethyl iodide
    • beta-Phenylethyl iodide
    • (2-iodoethyl)-benzen
    • B-PHENYLETHYL IODIDE
    • (2-lodoethyl )Benzene
    • Iodoethyl benzene
    • .beta.-Phenethyl iodide
    • KVTHPKXDLVYNCH-UHFFFAOYSA-N
    • phenethyliodide
    • phenylethyl iodide
    • p-iodoethylbenzene
    • 4-iodoethylbenzene
    • (2-iodo-ethyl)benzene
    • (2-iodo-ethyl)-benzene
    • .beta.-Phenylethyl iodide
    • DSSTox_CID_5447
    • DSSTox_RID_77789
    • DSSTox_GSID_25
    • NS00096234
    • DTXSID5025447
    • NCGC00091564-01
    • AS-57952
    • A881743
    • CHEMBL1472377
    • (2-Iodoethyl)benzene, stabilized over Cu
    • D70924
    • CS-W012940
    • AKOS009157873
    • SY050349
    • (2-Iodoethyl)benzene, 97%
    • AI3-52406
    • CAS-17376-04-4
    • 17376-04-4
    • FT-0637546
    • NCGC00257607-01
    • Tox21_200053
    • MFCD00039408
    • (2-iodoethyl) benzene
    • NCGC00091564-02
    • I0521
    • SCHEMBL172979
    • J-500824
    • DTXCID305447
    • DB-043958
    • MDL: MFCD00039408
    • Inchi: 1S/C8H9I/c9-7-6-8-4-2-1-3-5-8/h1-5H,6-7H2
    • InChI Key: KVTHPKXDLVYNCH-UHFFFAOYSA-N
    • SMILES: ICCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 231.97500
  • Monoisotopic Mass: 231.974893
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 65
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.9
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.603 g/mL at 25 °C(lit.)
  • Melting Point: -2.9°C (estimate)
  • Boiling Point: 123°C/16mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: n20/D 1.601(lit.)
  • Solubility: Almost insoluble (0.053 g/l) (25 º C),
  • PSA: 0.00000
  • LogP: 2.66410
  • Sensitiveness: Sensitive to air; Sensitive to light
  • Solubility: Uncertain

Benzene, (2-iodoethyl)- Security Information

Benzene, (2-iodoethyl)- Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Benzene, (2-iodoethyl)- Pricemore >>

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Benzene, (2-iodoethyl)- Related Literature

Additional information on Benzene, (2-iodoethyl)-

Benzene, (2-iodoethyl)- (CAS No. 17376-04-4): Properties, Applications, and Market Insights

Benzene, (2-iodoethyl)-, with the CAS No. 17376-04-4, is an important organic compound widely used in chemical synthesis and pharmaceutical research. This aromatic compound features a benzene ring substituted with a 2-iodoethyl group, making it a valuable intermediate in various industrial and laboratory applications. Its unique structure and reactivity have garnered significant attention from researchers and manufacturers alike.

The chemical properties of Benzene, (2-iodoethyl)- make it particularly useful in organic synthesis. The presence of the iodine atom in the 2-iodoethyl group allows for versatile reactivity, including nucleophilic substitution and coupling reactions. This compound is often employed in the preparation of more complex molecules, especially in pharmaceutical and agrochemical industries. Researchers frequently search for "Benzene, (2-iodoethyl)- synthesis" or "CAS 17376-04-4 applications" to explore its potential in drug development and material science.

In recent years, the demand for Benzene, (2-iodoethyl)- has increased due to its role in the development of novel organic compounds. The compound's ability to participate in cross-coupling reactions, such as the Suzuki-Miyaura and Heck reactions, has made it a popular choice among chemists. These reactions are crucial for creating carbon-carbon bonds, which are fundamental in constructing complex organic frameworks. Searches for "2-iodoethyl benzene uses" and "17376-04-4 chemical properties" reflect the growing interest in this compound's applications.

The pharmaceutical industry has shown particular interest in Benzene, (2-iodoethyl)- due to its potential as a building block for active pharmaceutical ingredients (APIs). Its iodine moiety can be easily functionalized, enabling the synthesis of diverse drug candidates. This has led to increased inquiries about "Benzene, (2-iodoethyl)- in drug discovery" and "CAS 17376-04-4 pharmaceutical applications." Researchers are also exploring its use in creating fluorescent probes and other specialty chemicals.

From an environmental and safety perspective, Benzene, (2-iodoethyl)- requires careful handling due to its reactive nature. Proper storage conditions, such as protection from light and moisture, are essential to maintain its stability. Laboratories and industries often search for "Benzene, (2-iodoethyl)- safety data" or "17376-04-4 handling precautions" to ensure compliance with safety regulations. While not classified as highly hazardous, standard laboratory precautions should always be followed.

The market for Benzene, (2-iodoethyl)- is influenced by trends in pharmaceutical research and specialty chemical production. With the rise of personalized medicine and targeted therapies, the demand for versatile intermediates like this compound is expected to grow. Market analysts frequently track "Benzene, (2-iodoethyl)- market trends" and "CAS 17376-04-4 suppliers" to gauge industry dynamics. Major chemical suppliers have reported steady interest in this compound from research institutions and pharmaceutical companies.

In conclusion, Benzene, (2-iodoethyl)- (CAS No. 17376-04-4) represents a valuable chemical intermediate with diverse applications in organic synthesis and pharmaceutical development. Its unique structure and reactivity continue to make it a subject of scientific interest, as evidenced by frequent searches for "2-iodoethyl benzene reactions" and "17376-04-4 research papers." As chemical research advances, this compound is likely to find even broader utility in creating innovative materials and therapeutic agents.

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